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Compound of Interest

Compound Name: 2-Chlorophenylglycine

Cat. No.: B1296332

This document provides immediate, essential guidance for researchers, scientists, and drug
development professionals on the safe handling and disposal of 2-Chlorophenylglycine. The
following procedures and recommendations are designed to minimize risk and ensure a safe
laboratory environment.

Hazard Identification and Personal Protective
Equipment

2-Chlorophenylglycine is classified as a substance that can cause skin and eye irritation.[1][2]

It may also cause respiratory irritation.[2][3] Therefore, adherence to proper safety protocols is
crucial.

Table 1: Summary of Safety Information for 2-Chlorophenylglycine
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Parameter Information Source

CAS Number 6212-33-5 [1]

H315: Causes skin
irritationH319: Causes serious

Hazard Statements o [1][2][4]
eye irritationH335: May cause

respiratory irritation

Signal Word Warning [11[2]

Occupational Exposure Limits Not available [2]

Store in a cool, dry, well-
Storage Temperature ) [2][5]
ventilated area

Operational Plan for Safe Handling

A systematic approach to handling 2-Chlorophenylglycine is essential to prevent exposure
and ensure the integrity of experiments.

1. Engineering Controls:

o Work in a well-ventilated area.[2][3] The use of a chemical fume hood is strongly
recommended to minimize inhalation exposure.

o Ensure that an eyewash station and safety shower are readily accessible.[2]
2. Personal Protective Equipment (PPE):
o Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[5][6]

o Hand Protection: Wear chemical-resistant gloves.[3][5] Inspect gloves for any damage before
use and practice proper glove removal technique to avoid skin contact.[5]

o Body Protection: A lab coat or a chemical-resistant suit should be worn.[5]

» Respiratory Protection: If dust formation is likely or ventilation is inadequate, use a NIOSH-
approved respirator.[4][5]
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3. Handling Procedures:

e Avoid generating dust.[1]

e Weigh and handle the solid material in a designated area, preferably within a fume hood.
e Avoid contact with skin, eyes, and clothing.[1][5]

» Wash hands thoroughly after handling the substance.[1][2]

e Do not eat, drink, or smoke in the laboratory area.[2]

4., Storage:

o Keep the container tightly closed when not in use.[1][2]

e Store in a cool, dry, and well-ventilated place away from incompatible substances.[2][5]
First Aid Measures

In the event of exposure, immediate action is critical.

Table 2: First Aid Procedures for 2-Chlorophenylglycine Exposure
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Exposure Route First Aid Procedure Source

Move the person to fresh air. If
) breathing is difficult, give
Inhalation _ [1][2][3]
oxygen. Seek medical

attention if you feel unwell.

Immediately remove
contaminated clothing. Wash
i the affected area with plenty of
Skin Contact [1112]
soap and water for at least 15
minutes. If skin irritation

occurs, seek medical attention.

Immediately flush eyes with
plenty of water for at least 15
minutes, also under the
eyelids. Remove contact
Eye Contact _ [11[21[7]
lenses if present and easy to
do. Continue rinsing. If eye
irritation persists, seek medical

attention.

Do NOT induce vomiting.

Rinse mouth with water. Never
Ingestion give anything by mouth to an [2][3]

unconscious person. Seek

immediate medical attention.

Disposal Plan

Proper disposal of 2-Chlorophenylglycine and its containers is mandatory to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Characterization:
e Unused 2-Chlorophenylglycine should be considered chemical waste.

2. Disposal of Solid Waste:
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e Collect waste 2-Chlorophenylglycine in a clearly labeled, sealed container.

o Dispose of the waste through a licensed professional waste disposal company.[1][4] Do not
dispose of it in the regular trash.

3. Disposal of Contaminated Materials:

e Any materials that have come into contact with 2-Chlorophenylglycine, such as gloves,
weighing paper, and disposable labware, should be considered contaminated.

e Place all contaminated materials in a designated, sealed waste container.

o Dispose of contaminated materials as chemical waste through a licensed disposal service.[4]
4. Container Disposal:

o Empty containers should be triple-rinsed with a suitable solvent.

e The rinsate should be collected and disposed of as chemical waste.

 After thorough cleaning, the container may be disposed of as regular waste, following
institutional guidelines. Puncturing the container to prevent reuse is a good practice.[3]

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of 2-
Chlorophenylglycine, from preparation to disposal.
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Caption: Workflow for Safe Handling of 2-Chlorophenylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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